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Abstract

1,3-Dimethylimidazole-2(3H)-thione, a heterocyclic compound belonging to the imidazole
family, has garnered interest in various scientific fields due to its unique chemical properties
and potential applications. This technical guide provides a comprehensive overview of the
physical and chemical properties of 1,3-Dimethylimidazole-2(3H)-thione, detailed
experimental protocols for its synthesis, and an exploration of its known and potential biological
activities. The information is presented in a structured format with clear data tables and
visualizations to facilitate understanding and further research.

Physical and Chemical Properties

1,3-Dimethylimidazole-2(3H)-thione is a stable, crystalline solid at room temperature. Its core
structure consists of a five-membered imidazole ring with two methyl groups attached to the
nitrogen atoms and a thione group at the 2-position.

General and Physical Properties
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A summary of the key physical and identifying properties of 1,3-Dimethylimidazole-2(3H)-

thione is presented in Table 1.

Table 1: Physical and Chemical Identity of 1,3-Dimethylimidazole-2(3H)-thione

Property Value Reference

IUPAC Name 1,3-dimethylimidazole-2-thione  [1]
1,3-Dimethylimidazoline-2-

Synonyms thione, 1,3-Dimethyl-2- [2][3]
thioketoimidazole

CAS Number 6596-81-2 [11[2][3]

Molecular Formula CsHsN2S [11[2][3]

Molecular Weight 128.195 g/mol [2][3]
White to off-white crystalline

Appearance _ [4]
solid/needles

Melting Point 182-184 °C [4]

Boiling Point Not available

Density Not available

- Soluble in hot water and
Solubility [4]

methanol.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,3-

Dimethylimidazole-2(3H)-thione. Key spectral data are summarized in Table 2.

Table 2: Spectroscopic Data of 1,3-Dimethylimidazole-2(3H)-thione
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Observed Peaks (&
Technique Solvent/Medium in ppm, v in cm™1, Reference
m/z)

3.6 (s, 6H, 2xCHs3),
1H NMR CDCls [4]
6.68 (s, 2H, 2xCH)

34.34 (s, CHs), 117.82

13C NMR de-DMSO (s, CH), 161.87 (s, [4]
C=S)
2940 (C-H), 1450,

IR CHCIs [4]
1380 cm~?

Mass Spec (El) - m/z 128 (M), 95, 42 [2]

Crystallographic Data

X-ray crystallography has confirmed the planar structure of the 1,3-Dimethylimidazole-2(3H)-
thione molecule.[5] The key crystal structure parameters are provided in Table 3.

Table 3: Crystallographic Data of 1,3-Dimethylimidazole-2(3H)-thione

Parameter Value Reference
Crystal System Orthorhombic [5]
Space Group Bmmb or Bm2i1b [5]
_ _ a=8.475 A, b=6.826 A, c=
Cell Dimensions [5]
11.206 A

Chemical Reactivity and Stability

1,3-Dimethylimidazole-2(3H)-thione exhibits notable stability and is remarkably resistant to
desulfurization compared to similar compounds like tetramethylthiourea.[4] Its reactivity is
primarily centered around the thione group. The compound is known to undergo oxidation
reactions. For instance, treatment with hydrogen peroxide in methanol results in the formation
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of 1,3-dimethylimidazolium picrate and sulfate ions.[6] The sulfur atom also allows for the
formation of charge-transfer complexes, for example with diiodine.

Experimental Protocols

The following are detailed procedures for the synthesis of 1,3-Dimethylimidazole-2(3H)-
thione and its precursor, 1,3-dimethylimidazolium iodide.

Synthesis of 1,3-Dimethylimidazolium lodide

This precursor can be conveniently prepared from 1-methylimidazole and iodomethane.[4]
Materials:

e 1-methylimidazole (1.0 mol, 82.1 g)

e lodomethane (1.01 mol, 143.0 g)

e Anhydrous methylene chloride (275 mL)

Procedure:

e In a 500-mL three-necked, round-bottomed flask equipped with a dropping funnel,
thermometer, water-cooled condenser, and magnetic stirrer, charge 200 mL of anhydrous
methylene chloride and 82.1 g of 1-methylimidazole.

e Cool the solution to 5°C.

e Add a solution of 143.0 g of iodomethane in 75 mL of anhydrous methylene chloride
dropwise over a 30-minute period, maintaining the temperature at 5°C.

» After the addition is complete, remove the cooling bath and stir the reaction mixture for 30
minutes at room temperature.

» Remove the methylene chloride on a rotary evaporator to yield 1,3-dimethylimidazolium
iodide.

Expected Yield: 95-97%][4]
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Synthesis of 1,3-Dimethylimidazole-2(3H)-thione

A reliable method for the synthesis of the title compound has been published in Organic
Syntheses.[4]

Materials:

e 1 3-dimethylimidazolium iodide (0.20 mol, 44.8 q)
¢ Anhydrous potassium carbonate (0.25 mol, 35.0 g)
e Sulfur (precipitated, 0.20 mol, 6.5 g)

e Methanol (300 mL)

e Dichloromethane (80 mL)

o Celite

Procedure:

e In adry, 500-mL, round-bottomed flask equipped with a magnetic stirrer and a drying tube,
place 44.8 g of 1,3-dimethylimidazolium iodide, 35.0 g of anhydrous potassium carbonate,
6.5 g of sulfur, and 300 mL of methanol.

e Stir the mixture for 40 hours at room temperature.

« Filter the cloudy yellow mixture through a pad of Celite and wash the filter cake with 80 mL of
dichloromethane.

o Evaporate the combined mother liquor and wash to dryness on a rotary evaporator.

» Dissolve the resulting orange residue in 500 mL of hot water and filter the hot solution to
remove insoluble impurities.

» Reheat the aqueous filtrate and allow the product to crystallize on cooling.

o Collect the white needles by filtration, wash with 50 mL of cold water, and air dry for 1 hour.
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« Concentrate the mother liquor to yield a second crop of crystals.

Expected Yield: 58-62%[4]

Visualizations
Synthesis Workflow

The following diagram illustrates the two-step synthesis of 1,3-Dimethylimidazole-2(3H)-

thione from 1-methylimidazole.

Synthesis of 1,3-Dimethylimidazole-2(3H)-thione

Step 1: Precursor Synthesis

1-Methylimidazole lodomethane
l l Step 2: Thione Formation
1,3-Dimethylimidazolium lodide Sulfur Potassium Carbonate

'

1,3-Dimethylimidazole-2(3H)-thione

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-Dimethylimidazole-2(3H)-thione.

Chemical Reactions and Potential Biological
Interactions
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While direct evidence for the involvement of 1,3-Dimethylimidazole-2(3H)-thione in specific
signaling pathways is limited, its antioxidant properties and the known activities of related
imidazole-2-thione derivatives suggest potential biological relevance.

Imidazole-2-thiones have demonstrated antioxidant properties.[4] This activity is likely due to
their ability to scavenge free radicals, a process that is fundamental in mitigating oxidative
stress.

Proposed Antioxidant Mechanism

1,3-Dimethylimidazole-2(3H)-thione Reactive Oxygen Species (ROS)

onates electron/H atom Accepts electron/H atom

Oxidized Thione Derivative Neutralized ROS

Click to download full resolution via product page
Caption: Generalized antioxidant mechanism of 1,3-Dimethylimidazole-2(3H)-thione.

Recent studies have shown that certain imidazole-2-thione derivatives can act as dual DNA
intercalators and topoisomerase Il inhibitors, leading to apoptosis in cancer cells.[7][8] This
suggests a potential avenue for the development of novel anticancer agents based on this
scaffold. Topoisomerase Il plays a crucial role in DNA replication and transcription by managing
DNA topology. Its inhibition leads to DNA damage and ultimately cell death.
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Hypothetical Signaling Pathway: Topoisomerase Il Inhibition

Imidazole-2-thione Derivative

Topoisomerase Il

N
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Apoptosis

Click to download full resolution via product page

Caption: Proposed mechanism of action for imidazole-2-thione derivatives as Topoisomerase I
inhibitors.

Conclusion

1,3-Dimethylimidazole-2(3H)-thione is a well-characterized compound with established
physical and chemical properties and a reliable synthetic route. While its direct applications in
drug development are still under exploration, its antioxidant properties and the demonstrated
anticancer activity of related imidazole-2-thione derivatives highlight its potential as a valuable
scaffold for the design of new therapeutic agents. Further research into its biological activities
and interactions with cellular signaling pathways is warranted to fully elucidate its therapeutic
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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